Cas no 5457-95-4 (N-butylglutamine)

• Product Name: N-butylglutamine
• CAS No: 5457-95-4
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 942065
• PubChem ID: 54177749
• Update Time: 2025-04-19

N-butylglutamine Chemical and Physical Properties

Names and Identifiers

• N-butylglutamine
• L-glutamic acid-5-butylamide; L-g-Glutamyl-L-phenylalanine; AC1LBIPE; (2R)-2-amino-5-[[(1S)-1-carboxy-2-phenylethyl]amino]-5-oxopentanoic acid; L-Glutaminsaeure-5-butylamid; L-2-Amino-glutarsaeure-5-butylamid; 2-amino-4-[(1-carboxy-2-phenylethyl)carbamoyl]butanoic acid; AGN-PC-00GSRM; SureCN161657;
• SCHEMBL7759622
• 5457-95-4
• Butyl-L-glutamine
• (2S)-2-(butylamino)-4-carbamoylbutanoic acid

• Inchi： 1S/C9H18N2O3/c1-2-3-6-11-7(9(13)14)4-5-8(10)12/h7,11H,2-6H2,1H3,(H2,10,12)(H,13,14)/t7-/m0/s1
• InChI Key： OZPYLDGPUIAEQJ-ZETCQYMHSA-N
• SMILES： OC([C@H](CCC(N)=O)NCCCC)=O

Computed Properties

• Exact Mass: 202.13184
• Monoisotopic Mass: 202.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.113
• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 219°C
• Refractive Index: 1.488
• PSA: 92.42
• LogP: 1.18600